Cas no 158228-77-4 ([1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI))
158228-77-4 structure
Product Name:[1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI)
CAS No:158228-77-4
MF:C20H18O2
MW:290.355725765228
CID:108055
PubChem ID:44308371
Update Time:2025-04-18
[1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI) Chemical and Physical Properties
Names and Identifiers
-
- [1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI)
- 1,3-DI(3-HYDROXYMETHYLPHENYL)BENZENE
- 1,1,1,3,3,3-hexafluoro-2-{4-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]phenyl}propan-2-ol
- 4,4'-bis(2-hydroxyhexafluoroisopropyl)biphenyl
- 4,4'-Bis(2-hydroxyhexafluoroisopropyl)diphenyl
- 4,4'-Bis-(hexafluor-2-hydroxy-2-propyl)-diphenyl
- 4,4''-bis(hydroxymethyl)-1,1':3',1''-terphenyl
- [1,1':3',1''-Terphenyl]-4,4''-dimethanol (9CI)
- 158228-77-4
- ([1~1~,2~1~:2~3~,3~1~-Terphenyl]-1~4~,3~4~-diyl)dimethanol
- DTXSID80658265
- CHEMBL69637
- 6249-92-9
- 1,3-DI(4-HYDROXYMETHYLPHENYL)BENZENE
- [4-[3-[4-(hydroxymethyl)phenyl]phenyl]phenyl]methanol
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- Inchi: 1S/C20H18O2/c21-13-15-4-8-17(9-5-15)19-2-1-3-20(12-19)18-10-6-16(14-22)7-11-18/h1-12,21-22H,13-14H2
- InChI Key: WUDFKQWGZUEYDF-UHFFFAOYSA-N
- SMILES: OCC1C=CC(=CC=1)C1C=CC=C(C=1)C1C=CC(CO)=CC=1
Computed Properties
- Exact Mass: 290.13100
- Monoisotopic Mass: 290.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 4.00520
[1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI) Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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